Cas no 21224-17-9 (2(3H)-Benzothiazolethione,6-ethyl-)

• Product Name: 2(3H)-Benzothiazolethione,6-ethyl-
• CAS No: 21224-17-9
• MF: C₉H₉NS₂
• MW: 195.30445933342
• CID: 242129
• Update Time: 2024-01-26

2(3H)-Benzothiazolethione,6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,6-ethyl-
• 2-Benzothiazolinethione,6-ethyl- (8CI)
• 2(3H)-Benzothiazolethione,6-ethyl-(9CI)
• 2(3H)-Benzothiazolethione, 6-ethyl-

• Inchi： 1S/C9H9NS2/c1-2-6-3-4-7-8(5-6)12-9(11)10-7/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： LEPCXHJXNAUYNN-UHFFFAOYSA-N
• SMILES： S1C2=CC(CC)=CC=C2NC1=S

Computed Properties

• Exact Mass: 195.01777

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 331.6±35.0 °C(Predicted)
• PSA: 12.03
• pka: 9.83±0.20(Predicted)